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Compound of Interest

Compound Name: RO 4938581

Cat. No.: B1680693

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the oral administration and
dosage of RO4938581 in mice, based on available preclinical research. This document details
the mechanism of action, established dosages for cognitive enhancement and safety
assessment, and protocols for vehicle preparation and administration.

Introduction

R0O4938581 is a potent and selective inverse agonist of the GABAA a5 subunit-containing
receptors.[1][2] These receptors are primarily expressed in the hippocampus, a brain region
crucial for learning and memory. By selectively modulating these receptors, RO4938581 has
been investigated as a potential cognitive enhancer. Preclinical studies in mice have
demonstrated its efficacy in models of cognitive impairment and its favorable safety profile.

Mechanism of Action

RO4938581 acts as a negative allosteric modulator at the benzodiazepine binding site of
GABAA receptors containing the a5 subunit. This action reduces the inhibitory effect of GABA
at these specific synapses, leading to an enhancement of neuronal activity in the hippocampus,
which is believed to be the basis for its pro-cognitive effects.

Below is a diagram illustrating the signaling pathway affected by RO4938581.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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